Cas no 126213-53-4 (Thieno[3,4-b]-1,4-dioxin, 2-hexyl-2,3-dihydro-)

• Product Name: Thieno[3,4-b]-1,4-dioxin, 2-hexyl-2,3-dihydro-
• CAS No: 126213-53-4
• MF: C₁₂H₁₈O₂S
• MW: 226.335122585297
• CID: 2769167
• PubChem ID: 9899382
• Update Time: 2025-04-21

Thieno[3,4-b]-1,4-dioxin, 2-hexyl-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2-n-hexyl-2,3-dihydro-thieno[3,4-b][1,4]dioxine
• Thieno[3,4-b]-1,4-dioxin, 2-hexyl-2,3-dihydro-
• SCHEMBL4258523
• Racemic 2-n-hexyl-2,3-dihydro-thieno[3,4-b][1,4]dioxine
• Racemic 2-n-hexyl-2,3-dihydro-thieno[3,4-b] [1,4]dioxine
• DTXSID60432540
• 2-n-hexyl-2,3-dihydro-thieno[3,4-b] [1,4]dioxine
• GNKLXVLAGYHFRJ-UHFFFAOYSA-N
• 126213-53-4

• Inchi： 1S/C12H18O2S/c1-2-3-4-5-6-10-7-13-11-8-15-9-12(11)14-10/h8-10H,2-7H2,1H3
• InChI Key： GNKLXVLAGYHFRJ-UHFFFAOYSA-N
• SMILES： S1C=C2C(=C1)OC(CO2)CCCCCC

Computed Properties

• Exact Mass: 226.10275099Da
• Monoisotopic Mass: 226.10275099Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 46.7Ų